1-(4-ethylcyclohexyl)-3-piperidinecarboxamide

• IUPAC Name: 1-(4-ethylcyclohexyl)piperidine-3-carboxamide
• InChI: InChI=1S/C14H26N2O/c1-2-11-5-7-13(8-6-11)16-9-3-4-12(10-16)14(15)17/h11-13H,2-10H2,1H3,(H2,15,17)
• InChI Key: VGTZQBWHZMTGIC-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)N2CCCC(C2)C(=O)N
• Molecular Formula: C14H26N2O
• Molecular Weight: 238.37 g/mol

Description

1-(4-ethylcyclohexyl)-3-piperidinecarboxamide, also known as PCE or Eticyclidine, is a chemical compound that belongs to the class of dissociative anesthetics. It was first synthesized in the 1970s and has since been used in scientific research to study the effects of dissociative anesthetics on the central nervous system.

Mechanism of Action

1-(4-ethylcyclohexyl)-3-piperidinecarboxamide works by blocking the NMDA receptor in the brain, which is responsible for transmitting signals between neurons. This results in a dissociative state where the individual experiences a sense of detachment from their surroundings. 1-(4-ethylcyclohexyl)-3-piperidinecarboxamide also affects the release of neurotransmitters such as dopamine and serotonin, which can lead to altered mood and behavior.
Biochemical and Physiological Effects:
The use of 1-(4-ethylcyclohexyl)-3-piperidinecarboxamide has been shown to cause a range of biochemical and physiological effects. These include changes in heart rate and blood pressure, as well as alterations in body temperature and respiratory rate. 1-(4-ethylcyclohexyl)-3-piperidinecarboxamide has also been shown to affect the release of hormones such as cortisol and prolactin.

Advantages and Limitations for Lab Experiments

The use of 1-(4-ethylcyclohexyl)-3-piperidinecarboxamide in scientific research has several advantages. It is a potent dissociative anesthetic that produces a range of effects on the central nervous system, making it useful for studying the mechanisms of dissociation. However, there are also limitations to its use. 1-(4-ethylcyclohexyl)-3-piperidinecarboxamide is a Schedule I controlled substance in the United States, which limits its availability for research purposes. Additionally, its potency and potential for abuse make it difficult to use in human studies.

Future Directions

There are several potential future directions for research involving 1-(4-ethylcyclohexyl)-3-piperidinecarboxamide. One area of interest is its potential as a treatment for depression and anxiety. Animal studies have shown promising results, and further research is needed to determine its efficacy in humans. Another area of interest is its potential as a tool for studying the mechanisms of dissociation and altered states of consciousness. Advances in imaging technology may allow researchers to better understand the effects of 1-(4-ethylcyclohexyl)-3-piperidinecarboxamide on the brain.

Scientific Research Applications

1-(4-ethylcyclohexyl)-3-piperidinecarboxamide has been used in scientific research to study the effects of dissociative anesthetics on the central nervous system. It has been found to have similar effects to other dissociative anesthetics such as ketamine and phencyclidine. 1-(4-ethylcyclohexyl)-3-piperidinecarboxamide has been used in animal studies to investigate its potential as a treatment for depression and anxiety.